Cas no 65813-53-8 (Propanoic acid,2-methyl-, 2-phenylpropyl ester)

• Product Name: Propanoic acid,2-methyl-, 2-phenylpropyl ester
• CAS No: 65813-53-8
• Molecular Formula: C₁₃H₁₈O₂
• Molecular Weight: 206.28082
• CID: 510187

Propanoic acid,2-methyl-, 2-phenylpropyl ester Properties

Names and Identifiers

• Propanoic acid,2-methyl-, 2-phenylpropyl ester
• 2-phenylpropyl 2-methylpropanoate
• 2-Phenylpropyl Isobutyrate
• B-PHENYLPROPYL ISOBUTYRATE
• Hydratropyl isobutyrate

Computed Properties

• Exact Mass: 206.13100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Heavy Atom Count: 15
• Complexity: 193
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.98930
• PSA: 26.30000
• Refractive Index: n20/D 1.485(lit.)
• Boiling Point: 305.14°C (rough estimate)
• Flash Point: >230 °F
• FEMA: 2892 | 2-PHENYLPROPYL ISOBUTYRATE
• Color/Form: Not available
• Solubility: Not available
• Density: 0.973 g/mL at 25 °C(lit.)

Propanoic acid,2-methyl-, 2-phenylpropyl ester Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25

Propanoic acid,2-methyl-, 2-phenylpropyl ester Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%